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Compound of Interest

Compound Name: Arecoline-d5 Hydrobromide Salt

CAS No.: 131448-18-5

Cat. No.: B019083 Get Quote

An In-depth Guide to the Procurement, Characterization, and Application of a Key Analytical

Standard

Introduction
Arecoline-d5 hydrobromide salt is the deuterated hydrobromide salt of arecoline, a natural

alkaloid found in the nuts of the Areca catechu palm. Arecoline itself is a cholinergic agonist

that has been studied for its potential effects on cognitive function and its role in various

physiological processes.[1][2] For researchers in pharmacology, drug metabolism, and

pharmacokinetics, the deuterated form, Arecoline-d5 hydrobromide salt, serves as an

indispensable tool. Its primary application is as an internal standard in analytical methods,

particularly in liquid chromatography-mass spectrometry (LC-MS), for the precise quantification

of arecoline in biological matrices.[3] This guide provides a comprehensive overview of the

technical aspects of Arecoline-d5 hydrobromide salt, including its availability, price, chemical

properties, and a detailed protocol for its use in a research setting.

Chemical Identity and Properties
Chemical Name: Arecoline-d5 hydrobromide salt

Synonyms: ARECOLINE-D5, SAL DE HIDROBROMURO; ARECOLINE-D5,

HYDROBROMIDE SALT[4]
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CAS Number: 131448-18-5[5]

Molecular Formula: C₈H₈D₅NO₂·HBr[5]

Molecular Weight: 241.14 g/mol [5]

Appearance: Typically an off-white solid[4]

Price and Availability
The price and availability of Arecoline-d5 hydrobromide salt can vary between suppliers and

are dependent on the quantity and purity required. It is crucial for researchers to source this

analytical standard from reputable suppliers who can provide a comprehensive Certificate of

Analysis (CoA).

Supplier
Product
Name

Catalog
Number

Purity
Available
Quantities

Price (USD)

Veeprho

Arecoline-D5

(Hydrobromid

e Salt)

- High Purity Inquire Inquire

Santa Cruz

Biotechnolog

y

Arecoline-d5

Hydrobromid

e Salt

sc-210198 High Purity Inquire Inquire

LGC

Standards

Arecoline-d5

Hydrobromid

e Salt

TRC-

A767002
High Purity Inquire Inquire

Toronto

Research

Chemicals

Arecoline-d5

Hydrobromid

e Salt

- High Purity Inquire Inquire[6]

For comparison, the non-deuterated Arecoline hydrobromide is more widely available and

generally less expensive.
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Supplier Product Name Purity
Available
Quantities

Price (USD)

TCI America
Arecoline

Hydrobromide
>98.0% 5 g, 25 g

$4,000.00 (5g),

$15,500.00 (25g)

[7]

Fisher Scientific
Arecoline

Hydrobromide
98.0+% 5 g Inquire[8]

Biopurify
Arecoline

hydrobromide
95%~99% Inquire Inquire[9]

Certificate of Analysis (CoA) - A Self-Validating
System
A Certificate of Analysis is a critical document that accompanies any analytical standard,

providing assurance of its identity, purity, and quality. While a specific CoA is lot-dependent, a

typical CoA for Arecoline-d5 hydrobromide salt from a reputable supplier like LGC Standards

or Veeprho would include the following information, ensuring a self-validating system for

experimental protocols.[10][11]

Parameter Specification

Appearance White to Off-White Solid

Purity (by HPLC) ≥98%

Isotopic Purity (d5) ≥99 atom % D

Proton NMR (¹H NMR) Conforms to Structure

Mass Spectrometry (MS) Conforms to Structure

Solubility Soluble in Methanol

Storage Conditions 2-8°C, Protect from light

Safety and Handling
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The non-deuterated form, Arecoline hydrobromide, is classified as a hazardous substance.[12]

It is harmful if swallowed and may cause skin and eye irritation. Therefore, it is essential to

handle Arecoline-d5 hydrobromide salt with appropriate personal protective equipment

(PPE), including gloves, lab coat, and safety glasses. All handling should be performed in a

well-ventilated area or a fume hood. For detailed safety information, it is crucial to consult the

Safety Data Sheet (SDS) provided by the supplier.

Application: Quantification of Arecoline in
Biological Samples using LC-MS/MS
The primary application of Arecoline-d5 hydrobromide salt is as an internal standard for the

accurate quantification of arecoline in biological samples such as plasma, urine, or tissue

homogenates. The use of a stable isotope-labeled internal standard is the gold standard in

quantitative mass spectrometry as it corrects for variations in sample preparation, injection

volume, and matrix effects.

Experimental Workflow
The following diagram illustrates a typical workflow for the quantification of arecoline using

Arecoline-d5 hydrobromide salt as an internal standard.

Sample Preparation
LC-MS/MS Analysis Data Processing

Biological Sample
(e.g., Plasma)

Spike with
Arecoline-d5 HBr

Add Internal
Standard Protein Precipitation

& Extraction
Evaporation & 
Reconstitution HPLC Separation

Inject Tandem Mass Spectrometry
(MRM Mode) Peak Integration Concentration Calculation

(Ratio to IS)

Click to download full resolution via product page

Caption: Workflow for Arecoline Quantification using a Deuterated Internal Standard.

Detailed Experimental Protocol
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This protocol is a synthesized example based on established methodologies for the

quantification of arecoline in biological matrices.

1. Preparation of Stock Solutions and Standards

Arecoline Stock Solution (1 mg/mL): Accurately weigh 1 mg of arecoline hydrobromide and

dissolve it in 1 mL of methanol.

Arecoline-d5 Hydrobromide Salt (Internal Standard) Stock Solution (1 mg/mL): Accurately

weigh 1 mg of Arecoline-d5 hydrobromide salt and dissolve it in 1 mL of methanol.

Working Standard Solutions: Prepare a series of working standard solutions of arecoline by

serial dilution of the stock solution with methanol to achieve a concentration range suitable

for the calibration curve (e.g., 1 ng/mL to 1000 ng/mL).

Internal Standard Working Solution (100 ng/mL): Dilute the Arecoline-d5 hydrobromide
salt stock solution with methanol.

2. Sample Preparation

To 100 µL of the biological sample (e.g., plasma), add 10 µL of the internal standard working

solution (100 ng/mL Arecoline-d5 hydrobromide salt).

Add 300 µL of acetonitrile (or another suitable protein precipitation agent) to precipitate

proteins.

Vortex the mixture for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.
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3. LC-MS/MS Conditions

HPLC System: A standard HPLC system capable of gradient elution.

Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A suitable gradient to achieve good separation of arecoline from matrix

components.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Positive electrospray ionization (ESI+).

MRM Transitions:

Arecoline: Precursor ion (Q1) m/z 156.1 -> Product ion (Q3) m/z 125.1

Arecoline-d5: Precursor ion (Q1) m/z 161.1 -> Product ion (Q3) m/z 130.1

4. Data Analysis

Integrate the peak areas for both arecoline and Arecoline-d5.

Calculate the ratio of the peak area of arecoline to the peak area of Arecoline-d5.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

arecoline standards.

Determine the concentration of arecoline in the unknown samples by interpolating their peak

area ratios from the calibration curve.
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Signaling Pathway Context
While Arecoline-d5 hydrobromide salt is primarily an analytical tool, its non-deuterated

counterpart, arecoline, exerts its biological effects through interaction with muscarinic

acetylcholine receptors. The following diagram illustrates the general signaling pathway of a

Gq-coupled muscarinic receptor, which is one of the receptor subtypes activated by arecoline.
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Caption: Simplified Gq-coupled Muscarinic Receptor Signaling Pathway Activated by Arecoline.
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Conclusion
Arecoline-d5 hydrobromide salt is a vital tool for researchers requiring accurate and precise

quantification of arecoline. Its use as an internal standard in LC-MS/MS methods is a prime

example of applying the principles of isotopic dilution for robust analytical measurements. This

guide has provided a comprehensive overview of its procurement, characterization, and a

detailed protocol for its application. By understanding the technical nuances of this analytical

standard, researchers can ensure the integrity and reliability of their experimental data,

ultimately contributing to advancements in pharmacology and related fields.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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